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Compound of Interest

Compound Name: Bismark Brown

Cat. No.: B1196899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Bismarck Brown powder,

a diazo dye utilized in various laboratory and industrial applications, including histological

staining.[1][2][3] Adherence to these guidelines is crucial to mitigate potential risks and ensure

a safe working environment.

Chemical and Physical Properties
Bismarck Brown Y, also known as C.I. 21000 or Basic Brown 1, is a brown powder that is

soluble in water and ethanol.[4][5] It is an azo dye that has been in use since its first description

in 1863.[3]
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Property Value

Chemical Formula C₁₈H₁₈N₈·2HCl[1]

Molecular Weight 419.31 g/mol

Appearance
Light brown to burgundy or dark brown to black

powder[4][6]

Odor Odorless[4][6]

Solubility Soluble in water[1][4]

Melting Point >300 °C[1]

pH Neutral to slightly acidic solutions preferred[5]

Absorption Maximum 457-463 nm[4][7]

Hazard Identification and Classification
Bismarck Brown Y is considered a hazardous substance by some classifications and should be

handled with caution.[2] The primary hazards are associated with ingestion and skin contact,

with some evidence suggesting it may cause eye irritation.[2][8]

GHS Classification: While some sources state that the substance does not meet the criteria for

classification, others indicate the following potential hazards[9][10]:

Eye Irritation (Category 2)

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 4[11]

Hazard Statements:

H319: Causes serious eye irritation.

H413: May cause long lasting harmful effects to aquatic life.[11]

Precautionary Statements:

P264: Wash hands thoroughly after handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://archpdfs.lps.org/Chemicals/Bismark%20Brown%20Y.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1667414&productDescription=BISMARCK+BROWN+Y+25G&vendorId=VN00024248&countryCode=US&language=en
https://archpdfs.lps.org/Chemicals/Bismark%20Brown%20Y.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1667414&productDescription=BISMARCK+BROWN+Y+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://archpdfs.lps.org/Chemicals/Bismark%20Brown%20Y.pdf
https://www.macschem.us/biological-stains/bismarck-brown-y-10114-58-6/
https://deluxechemind.com/basic-brown-1-bismarck-brown-y/
https://archpdfs.lps.org/Chemicals/Bismark%20Brown%20Y.pdf
https://www.lobachemie.com/Biological-Stains-for-Microscopy-01998/BISMARCK-BROWN-Y-G-CASNO-10114-58-6.aspx
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-214611.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-214611.pdf
https://www.oxfordlabfinechem.com/msds/BISMARCK%20BROWN%20Y%20(G).pdf
https://www.carlroth.com/medias/SDB-0313-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5MjN8YXBwbGljYXRpb24vcGRmfGFEVXdMMmhoWVM4NU1UZzBOall5TnpRNU1qRTBMMU5FUWw4d016RXpYMGRDWDBWT0xuQmtaZ3xmZmZjYTMwMzYwNTEyOThiMTYxODIzNTc2NWJjZmVmMTJiZjgwMjliZmY3MTExYTVhNmVjNDE4NDFhYzY4NDU3
https://www.carlroth.com/medias/SDB-0313-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzczNzh8YXBwbGljYXRpb24vcGRmfGFHRXlMMmd4WlM4NU1qQTVPREEwTlRnM01ETTRMMU5FUWw4d016RXpYME5JWDBWT0xuQmtaZ3w1YTcxOGMwODI5ZmFhYmUxYTNmOWY3ZGExMzAzMTM3YmFlODkyMWUxYTYxOTM1ZWFmM2NlOGQ2N2Q2ZDg4OTU5
https://www.chemicalbook.com/msds/bismarck-brown-y.pdf
https://www.chemicalbook.com/msds/bismarck-brown-y.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P273: Avoid release to the environment.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[11]

Toxicological Data
Comprehensive toxicological data for Bismarck Brown Y is not readily available in many

standard databases.[4][8] However, some aquatic toxicity data has been reported.

Test Species Result Exposure Time

LC50
Danio rerio (Zebra

fish)
> 100 mg/L 96 h

EC50
Daphnia magna

(Water flea)
ca. 1.24 mg/L 48 h

EC50 Activated sludge > 10,000 mg/L 3 h

Source: ChemicalBook Safety Data Sheet[11]

Studies on Western clawed frog (Silurana tropicalis) embryos indicated that while not lethal,

Bismarck Brown Y significantly induced malformations at high concentrations.[12]

Experimental Protocols and Handling Procedures
4.1. Engineering Controls

Work in a well-ventilated area. Use process enclosures, local exhaust ventilation, or other

engineering controls to keep airborne levels below recommended exposure limits.[8]
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Ensure that dust-handling systems are designed to prevent the escape of dust into the work

area.[13]

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of use or handling.[13][14]

4.2. Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following are minimum

requirements for handling Bismarck Brown powder:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[11] A face shield may be necessary for tasks with a

higher risk of splashing.[15]

Skin Protection:

Gloves: Wear chemical-impermeable gloves that have been inspected prior to use.[11]

The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374 derived from it.[11]

Lab Coat/Protective Clothing: A lab coat is required.[8] For larger spills, a full suit may be

necessary.[8] Wear fire/flame resistant and impervious clothing.[11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a dust cartridge (type N95 or equivalent).[11][14]

4.3. Handling and Storage

Handling:

Avoid dust formation.[11]

Avoid breathing mist, gas, or vapors.[11]

Avoid contact with skin and eyes.[11]

Do not eat, drink, or smoke when using this product.[6]
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Wash hands thoroughly after handling.[4][6]

Storage:

Keep container tightly closed in a cool, dry, and well-ventilated area.[4][8]

Store away from strong oxidizing agents.[4]

The suggested chemical storage pattern is Organic #9, with other dyes, indicators, and

stains.[4]

Emergency Procedures
5.1. First Aid Measures

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[11] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the chemical.[11]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[11]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes.[11] Remove contact

lenses if present and easy to do so.[4] Consult a doctor.[11]

If Swallowed: Rinse mouth with water.[11] Do NOT induce vomiting.[8] Never give anything

by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[11]

5.2. Spill and Leak Procedures

Minor Spills:

Use appropriate tools to put the spilled solid in a convenient waste disposal container.[8]

Dampen with water to prevent dusting before sweeping.[2]

Finish cleaning by spreading water on the contaminated surface and dispose of according

to local and regional authority requirements.[8]
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Large Spills:

Evacuate personnel to safe areas.[11]

Keep people away from and upwind of the spill/leak.[11]

Use a shovel to put the material into a convenient waste disposal container.[8]

Prevent further spillage or leakage if it is safe to do so.[11] Do not let the chemical enter

drains.[11]

Finish cleaning by spreading water on the contaminated surface and allow it to be

evacuated through the sanitary system.[8]

5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use a tri-class dry chemical fire extinguisher, water spray, fog,

or foam.[4] Do not use a water jet for large fires.[8]

Specific Hazards: When heated to decomposition, it may emit toxic fumes.[4] Products of

combustion may include carbon oxides, nitrogen oxides, and halogenated compounds.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[11]

Disposal Considerations
Dispose of contents and containers to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[11] The material can

be disposed of by removal to a licensed chemical destruction plant or by controlled incineration

with flue gas scrubbing.[11]

Visual Guides
Personal Protective Equipment (PPE) Workflow
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Handling Bismarck Brown Powder

Assess Task Is appropriate PPE available?

Don PPE
(Goggles, Gloves, Lab Coat)

Yes

Obtain Correct PPENo

Proceed with Handling

Do Not Proceed

Click to download full resolution via product page

Caption: PPE selection workflow for handling Bismarck Brown powder.

Spill Response Logical Diagram
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Spill Occurs

Assess Spill Size

Minor Spill

Small

Large Spill

Large

Don Appropriate PPE

Evacuate Area

Contain Spill
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Caption: Logical flow for responding to a Bismarck Brown powder spill.
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First Aid Signaling Pathway

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15 min Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response pathway following exposure to Bismarck Brown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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